2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide

• IUPAC Name: 2-[benzyl-(4-methoxyphenyl)sulfonylamino]-N-propylbenzamide
• InChI: InChI=1S/C24H26N2O4S/c1-3-17-25-24(27)22-11-7-8-12-23(22)26(18-19-9-5-4-6-10-19)31(28,29)21-15-13-20(30-2)14-16-21/h4-16H,3,17-18H2,1-2H3,(H,25,27)
• InChI Key: HWYPFZACYTXZSA-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CC=CC=C1N(CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

2-{Benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide, also known as BMS-986165, is a small molecule inhibitor that has been developed for the treatment of autoimmune diseases. It has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide acts as a selective inhibitor of the TYK2 kinase, which is involved in the signaling pathways that regulate the activity of immune cells. By inhibiting TYK2, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide reduces the activation and proliferation of immune cells, leading to a decrease in inflammation and tissue damage.
Biochemical and Physiological Effects:
In preclinical studies, 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-17 and interferon-gamma, and increase the levels of anti-inflammatory cytokines, such as interleukin-10. It has also been shown to reduce the infiltration of immune cells into inflamed tissues and decrease tissue damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide is its selectivity for TYK2, which reduces the risk of off-target effects and toxicity. However, its efficacy in clinical trials is still being evaluated, and its long-term safety profile is not yet known.

Future Directions

There are several future directions for the development of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide. One area of research is the evaluation of its efficacy in clinical trials for the treatment of autoimmune diseases, including rheumatoid arthritis and psoriasis. Another area of research is the identification of biomarkers that can predict patient response to 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide. Additionally, the development of combination therapies that target multiple pathways involved in autoimmune diseases may enhance the efficacy of 2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide.

Scientific Research Applications

2-{benzyl[(4-methoxyphenyl)sulfonyl]amino}-N-propylbenzamide has been extensively studied in preclinical models of autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. It has been shown to inhibit the activity of key immune cells, such as T cells and B cells, and reduce the production of pro-inflammatory cytokines.